Cas no 1584150-96-8 (4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core with ethyl and methyl functional groups at the 6- and 5-positions, respectively. This structure confers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and nucleoside analogs. Its high purity and stability make it suitable for precision applications in medicinal chemistry research. The compound’s reactivity at the 4-position allows for further functionalization, enabling the synthesis of diverse derivatives. Its well-defined molecular architecture ensures consistent performance in cross-coupling and nucleophilic substitution reactions, supporting advanced drug discovery efforts.

4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine structure

1584150-96-8 structure

Product Name:4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine

CAS No:1584150-96-8

MF:C₉H₁₀ClN₃

MW:195.648800373077

CID:4817400

Update Time:2025-05-21

4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine
- Inchi： 1S/C9H10ClN3/c1-3-6-5(2)7-8(10)11-4-12-9(7)13-6/h4H,3H2,1-2H3,(H,11,12,13)
- InChI Key： RNGJJJMMQOYTQX-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC(CC)=C2C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 188
XLogP3: 2.8
Topological Polar Surface Area: 41.6

4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089006591-1g	4-Chloro-6-ethyl-5-methyl-7h-pyrrolo[2,3-d]pyrimidine	1584150-96-8	95%	1g	550.76 USD	2021-06-01
Chemenu	CM270622-1g	4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine	1584150-96-8	97%	1g	$525	2021-08-18
Chemenu	CM270622-1g	4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine	1584150-96-8	97%	1g	$618	2023-02-17

4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Additional information on 4-Chloro-6-ethyl-5-methyl-7H-pyrrolo[2,3-d]pyrimidine

4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine: A Comprehensive Overview

The compound 4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine (CAS No. 1584150-96-8) is a heterocyclic aromatic compound with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their potential applications in drug discovery and materials science. The molecule's structure consists of a fused bicyclic system comprising a pyrrole ring and a pyrimidine ring, with substituents at positions 4, 5, and 6 that contribute to its distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications in pharmaceutical research.

The structural uniqueness of this compound lies in its ability to act as a scaffold for further functionalization. The presence of chlorine at position 4 imparts electronic effects that can modulate the compound's reactivity and bioavailability. Similarly, the ethyl group at position 6 and the methyl group at position 5 contribute to the molecule's lipophilicity, which is a critical parameter for drug design. Recent studies have demonstrated that these substituents can be exploited to enhance the compound's binding affinity to specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs).

In terms of biological activity, 4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine has shown promising results in preliminary assays targeting various disease states. For instance, researchers have reported its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Additionally, this compound has exhibited anti-inflammatory properties in vitro, suggesting its potential application in treating chronic inflammatory diseases.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that the pyrrolopyrimidine core interacts favorably with specific binding pockets on target proteins, while the substituents at positions 4, 5, and 6 play a crucial role in stabilizing these interactions. These insights have paved the way for rational drug design strategies aimed at improving the potency and selectivity of this compound.

From a materials science perspective, 4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine has been explored as a building block for constructing advanced materials with tailored electronic properties. Its aromaticity and conjugated system make it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into polymer matrices can enhance their electrical conductivity without compromising mechanical stability.

In conclusion, 4-Chloro-6-Ethyl-5-Methyl-7H-Pyrrolo[2,3-d]Pyrimidine represents a versatile platform for exploring novel chemical entities with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable tool for advancing both academic research and industrial innovation.